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Compound of Interest

Compound Name: ARL67156

Cat. No.: B15611179 Get Quote

Technical Support Center: ARL67156
This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guides for working with the ecto-

ATPase inhibitor, ARL67156. The following content addresses common challenges, particularly

those related to solubility in aqueous buffers, to ensure successful and reproducible

experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is ARL67156 and what is its mechanism of action?

ARL67156, also known as FPL 67156, is a selective inhibitor of ecto-ATPases. It functions as a

weak competitive inhibitor of several ectonucleotidases, primarily Nucleoside Triphosphate

Diphosphohydrolase-1 (NTPDase1 or CD39), NTPDase3, and Nucleotide

Pyrophosphatase/Phosphodiesterase-1 (NPP1).[1] By inhibiting these enzymes, ARL67156
prevents the degradation of extracellular ATP, thereby prolonging its signaling effects.

Q2: What is the recommended solvent for preparing ARL67156 stock solutions?

The trisodium salt of ARL67156 is recommended for its solubility in aqueous solutions. For

most applications, sterile, nuclease-free water is the preferred solvent for creating a

concentrated stock solution. Some suppliers also suggest that it can be formulated in DMSO.
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However, there are conflicting reports on its solubility in DMSO, with some indicating it is poorly

soluble. Therefore, water is the more reliable choice for initial stock preparation.

Q3: What is the maximum soluble concentration of ARL67156 trisodium salt in water?

Published data indicates that ARL67156 trisodium salt is soluble in water up to 20 mM.[2] One

supplier reports a solubility of up to 25 mg/mL with the aid of sonication.

Q4: How should I store ARL67156 stock solutions?

For optimal stability, it is recommended to prepare fresh solutions for each experiment. If

storage is necessary, aliquot the stock solution into single-use volumes to minimize freeze-thaw

cycles. Unvalidated reports suggest that stock solutions may be stored at -20°C for up to one

month or at -80°C for up to six months.[3]

Q5: Is ARL67156 stable at different pH values?

ARL67156 is known to be unstable in highly acidic conditions. Therefore, it is crucial to avoid

acidic environments during solution preparation and in your experimental setup. The optimal

pH range for stability is generally close to physiological pH (7.2-7.4).

Troubleshooting Guide: Overcoming Solubility
Issues
Researchers may encounter precipitation of ARL67156 when diluting stock solutions into

aqueous experimental buffers. This guide provides a systematic approach to diagnose and

resolve these solubility challenges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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